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A critical assessment of the methodologies and data for ensuring the accuracy of satellite-
based atmospheric 0zone monitoring.

The continuous monitoring of Earth's ozone layer is paramount for understanding atmospheric
chemistry, climate change, and protecting life from harmful ultraviolet (UV) radiation. Satellites
provide global, daily coverage of ozone distribution, but the validation of these space-borne
measurements against trusted ground-based instruments is a crucial and ongoing process to
ensure data quality and reliability. This guide provides an objective comparison of satellite
ozone data with ground-based measurements, detailing the experimental protocols and
presenting key quantitative data from validation studies.

Comparing Apples to Oranges?: The Challenge of
Coincidence

Direct comparison between a satellite's wide-area snapshot and a ground station's point
measurement requires careful consideration of their different viewing geometries and the
natural variability of ozone. To address this, validation studies rely on strict "coincidence
criteria,” selecting data from both sources that are closely matched in time and space. Typically,
a satellite overpass is considered coincident with a ground-based measurement if it occurs
within a few hours and a specified radius (e.g., 50-150 km) of the ground station.
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Key Players in Ozone Measurement

A variety of instruments, both on the ground and in orbit, are utilized to measure atmospheric
ozone.

Ground-Based Instruments:

o Dobson Spectrophotometer: The historical standard for total column ozone measurement,
dating back to the 1920s. It measures the differential absorption of solar UV radiation at
specific wavelength pairs.

o Brewer Spectrophotometer: A more modern instrument that also measures total column
ozone and sulfur dioxide by scanning a range of UV wavelengths.

¢ Ozonesondes: Balloon-borne instruments that provide high-resolution vertical profiles of
ozone concentration from the surface up to about 35 km.

o Lidar (Light Detection and Ranging): Ground-based laser systems that transmit beams of
light into the atmosphere and measure the backscattered signal to determine ozone profiles,
typically in the stratosphere.

Satellite-Based Instruments:

¢ Ozone Monitoring Instrument (OMI): Aboard NASA's Aura satellite, OMI provides daily global
measurements of total column ozone and other trace gases.

e TROPOspheric Monitoring Instrument (TROPOMI): Onboard the European Space Agency's
Sentinel-5P satellite, TROPOMI offers higher spatial resolution ozone data compared to
OMI.

e Microwave Limb Sounder (MLS): Also on the Aura satellite, MLS measures microwave
emissions from the edge of the atmosphere to provide vertical profiles of ozone and other
chemical species.

e Sounding of the Atmosphere using Broadband Emission Radiometry (SABER): An
instrument on the TIMED satellite that measures infrared emissions to derive ozone and
temperature profiles.
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Quantitative Comparison of Total Column Ozone

Validation studies quantify the agreement between satellite and ground-based total column

ozone measurements using several statistical metrics. The following tables summarize typical

findings from various comparison campaigns.

. . Root Mean
Satellite Ground-Based ] Correlation
Mean Bias o Square Error
Instrument Instrument Coefficient (R)
(RMSE)
Brewer
OMI (TOMS
) Spectrophotomet  -0.7 DU[1] >0.9 1.5%][1]
algorithm)
er
Dobson
OMI (DOAS < 4%
) Spectrophotomet o > 0.9[1] -
algorithm) overestimation[1]
er
Brewer &
TROPOMI ~0.6%[2] - -
Dobson
Brewer
GOME-2 Spectrophotomet - - -
er
Brewer
SCIAMACHY Spectrophotomet 6.4 DU[1] - -

er

Note: DU stands for Dobson Units, the standard unit for measuring total column ozone. A

smaller mean bias, a correlation coefficient closer to 1, and a lower RMSE indicate better

agreement between the satellite and ground-based measurements.

Quantitative Comparison of Ozone Profiles

Validating vertical ozone profiles is more complex due to differences in vertical resolution and

sensitivity between instruments.

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://polipapers.upv.es/index.php/raet/article/view/13673
https://polipapers.upv.es/index.php/raet/article/view/13673
https://polipapers.upv.es/index.php/raet/article/view/13673
https://polipapers.upv.es/index.php/raet/article/view/13673
https://amt.copernicus.org/articles/12/5263/2019/
https://polipapers.upv.es/index.php/raet/article/view/13673
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

. Ground-Based ] Mean
Satellite Instrument Altitude Range . .
Instrument Differencel/Bias
> 20%
MLS Ozonesonde 215 hPa

overestimation[3]

High overestimation

MLS Ozonesonde 100 hPa & 68 hPa during ozone hole
events[3]
MLS & SABER Lidar & Ozonesonde 20 - 40 km < 5%[4][5]
) Significant
MLS & SABER Lidar & Ozonesonde <20 km o
overestimation[4][5]
: 510 10%
TROPOMI Ozonesonde & Lidar Troposphere
agreement[6]
_ Upper Stratosphere )
TROPOMI Ozonesonde & Lidar Up to -15% bias[6]

(35-45 km)

Experimental Protocols

The following outlines a generalized methodology for validating satellite ozone data with
ground-based measurements.

1. Data Acquisition:

» Satellite Data: Level 2 (individual soundings) or Level 3 (gridded) ozone products are
obtained from the respective space agency data archives (e.g., NASA, ESA).

e Ground-Based Data: Data from Dobson, Brewer, ozonesonde, and lidar instruments are
acquired from global monitoring networks such as the World Ozone and Ultraviolet Radiation
Data Centre (WOUDC) and the Network for the Detection of Atmospheric Composition
Change (NDACCQC).

2. Co-location of Data:
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e For each ground-based measurement, a search is performed for corresponding satellite
overpasses that meet specific coincidence criteria.

» Spatial Criteria: The satellite pixel center must be within a defined radius (e.g., 50 km) of the
ground station.

o Temporal Criteria: The satellite overpass time must be within a defined window (e.g., +2
hours) of the ground-based measurement.

3. Data Processing and Analysis:

o Averaging: If multiple satellite pixels meet the coincidence criteria, their ozone values are
typically averaged.

» Vertical Profile Comparison: For profile comparisons, the data from both instruments are
interpolated to a common vertical grid. The higher-resolution profile (usually from the
ozonesonde or lidar) may be smoothed to match the vertical resolution of the satellite
instrument.

 Statistical Analysis: The paired data points are then statistically analyzed to calculate the
mean bias, correlation coefficient, and root-mean-square error.

4. Investigation of Discrepancies:

e Any systematic differences are investigated by examining the influence of factors such as:

o

Solar Zenith Angle (SZA)

[¢]

Viewing angle of the satellite

Cloud cover

[¢]

Surface albedo

[e]

(¢]

Ozone profile shape

Workflow for Satellite Ozone Validation
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The following diagram illustrates the logical flow of the validation process.
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Caption: Workflow for validating satellite ozone data.

Signaling Pathway of Ozone Measurement
Principles

The following diagram illustrates the fundamental principles behind the ground-based and
satellite-based ozone measurements.
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Caption: Ozone measurement principles.

© 2025 BenchChem. All rights reserved. 8/10

Tech Support


https://www.benchchem.com/product/b167849?utm_src=pdf-body-img
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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